Cas no 2192-20-3 (Hydroxyzine hydrochloride)

• Product Name: Hydroxyzine hydrochloride
• CAS No: 2192-20-3
• MF: C₂₁H₂₉Cl₃N₂O₂
• MW: 447.826163053513
• MDL: MFCD00058200
• CID: 42592
• PubChem ID: 329750139
• Update Time: 2025-04-18

Hydroxyzine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
• Hydroxyzine Hydrochloride
• 2-[2-[4-[(4-chlorophenyl)phenymethyl]-1-piperazinyl]ethoxy]ethanol dihydrochloride
• Hydroxyzine hcl
• Hydroxyzine dihydrochloride
• 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethanol,dihydrochloride
• Hydroxyzine (dihydrochloride)
• Hydroxyzine 2HCl
• TAK960
• Alamon
• Anxanil
• Arcanax
• Atarax
• Disron
• Hydroxyzin*2HCl
• Neurolax
• Quiess
• Rezine
• Vistaject
• Vistarex
• Vistaril
• Vistazine
• Marax
• Atranine A
• Vistaril steraject
• Vistaril Parenteral
• Durrax
• Tran-Q dihydrochloride
• Ataraxoid dihydrochloride
• Tranquizine dihydrochloride
• Dichlorhydr
• W-107513
• Hydroxyzine.2HCl
• QYS
• DTXSID2040737
• AI3-50162
• HYDROXYZINE HYDROCHLORIDE [USP-RS]
• EINECS 218-586-3
• NS00076231
• UNII-76755771U3
• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethanol 2HCl
• Hydroxyzine Hydrochloride,(S)
• HYDROXYZINE HYDROCHLORIDE [ORANGE BOOK]
• HS-0097
• Hydroxyzine dihydrochloride, >=98%
• Ethanol, 2-(2-(4-(p-chloro-alpha-phenylbenzyl)-1-piperazinyl)ethoxy)-, dihydrochloride
• NCGC00089816-02
• 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethanol;dihydrochloride
• HYDROXIZINE CHLORIDE
• Hydroxyzine Dihydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• HMS1568K08
• (+-)-2-(2-(4-(p-Chloro-alpha-phenylbenzyl)-1-piperazinyl)ethoxy)ethanol dihydrochloride
• Z2680630178
• 163837-38-5
• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethanoldihydrochloride
• Hydroxyzine dihydrochloride, (+)-
• 1-(P-CHLOROBENZHYDRYL)-4-(2-(2-HYDROXYETHOXY)ETHYL)DIETHYLENEDIAMINE DIHYDROCHLORIDE
• Ethanol, 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-, dihydrochloride
• HY-B0548A
• Hydroxyzine.2HCl, 1mg/ml in Methanol
• HYDROXYZINE HYDROCHLORIDE [USP MONOGRAPH]
• 76755771U3
• HYDROXYZINE HYDROCHLORIDE [MART.]
• A815756
• Q27106898
• s4026
• 2-(2-(4-(P-CHLORO-.ALPHA.-PHENYLBENZYL)-1-PIPERAZINYL)ETHOXY)ETHANOL DIHYDROCHLORIDE
• UNII-GF8H55RPZ9
• SW196577-3
• 2192-20-3 (2HCl)
• HYDROXYZINE HYDROCHLORIDE [EP MONOGRAPH]
• 2-(2-(4-(p-Chloro-alpha-phenylbenzyl)-1-piperazinyl)ethoxy)ethanol dihydrochloride
• Ethanol, 2-(2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride, (+)-
• ETHANOL, 2-(2-(4-(P-CHLORO-.ALPHA.-PHENYLBENZYL)-1-PIPERAZINYL)ETHOXY)-, DIHYDROCHLORIDE
• ANOMHKZSQFYSBR-UHFFFAOYSA-N
• SR-01000003137-2
• HYDROXYZINE DIHYDROCHLORIDE [MI]
• 2192-20-3
• CHEBI:5819
• Vistaril (TN)
• BCP08800
• Orgatrax
• Ethanol, 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-,dihydrochloride
• AKOS015846478
• AC-8086
• SR-01000003137
• Hydroxyzine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Methylfurfuryldisulfide
• Hydroxyzine-d4 2HCl
• SCHEMBL491323
• Hydroxyzine DiHCl
• Ethanol, 2-(2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride
• (+/-)-2-(2-(4-(P-CHLORO-.ALPHA.-PHENYLBENZYL)-1-PIPERAZINYL)ETHOXY)ETHANOL DIHYDROCHLORIDE
• Hydroxyzine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• (+/-)-2-(2-{4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl}ethoxy)ethanol hydrochloride
• Prestwick_272
• Hydroxyzine dihydrochloride, (-)-
• HYDROXYZINE HYDROCHLORIDE [JAN]
• UNII-5AQ4KXB9U4
• Atarax (TN)
• Ethanol, 2-(2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride, (+-)-
• HYDROXYZINE HYDROCHLORIDE [VANDF]
• Atarax dihydrochloride
• O10449
• Hydroxyzine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• Ethanol, 2-(2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, hydrochloride (1:2)
• HYDROXYZINE HYDROCHLORIDE [WHO-DD]
• VU0239818-5
• GF8H55RPZ9
• ETHANOL, 2-(2-(4-((4-CHLOROPHENYL)PHENYLMETHYL)-1-PIPERAZINYL)ETHOXY)-, DIHYDROCHLORIDE, (+/-)-
• 5AQ4KXB9U4
• Hydroxyzine hydrochloride [USP:JAN]
• Ethanol, 2-(2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride, (-)-
• 2-(2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethan-1-ol dihydrochloride
• CCG-220133
• MFCD00058200
• CHEMBL3186993
• C21H29Cl3N2O2
• Dichlorhydrate de 1-p.chlorbenzhydryl-4-(2-(2-hydroxyethoxy)ethyl)piperazine [French]
• D00672
• Hydroxyzine hydrochloride (JP17/USP)
• Dichlorhydrate de 1-p.chlorbenzhydryl-4-(2-(2-hydroxyethoxy)ethyl)piperazine
• 163837-37-4
• Hydroxyzine hydrochloride (JP18/USP)
• Hydroxyzine.2HCl, 1mg/ml in Methanol (as free base)
• Hydroxyzine hydrochloride

• MDL： MFCD00058200
• Inchi： 1S/C21H27ClN2O2.2ClH/c22-20-8-6-19(7-9-20)21(18-4-2-1-3-5-18)24-12-10-23(11-13-24)14-16-26-17-15-25;;/h1-9,21,25H,10-17H2;2*1H
• InChI Key： ANOMHKZSQFYSBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CCOCCO)CC1.Cl.Cl

Computed Properties

• Exact Mass: 446.12900
• Monoisotopic Mass: 374.176106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.9

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.182
• Melting Point: 190-192°C
• Boiling Point: 499.2°C at 760 mmHg
• Flash Point: 9℃
• Solubility: H2O: soluble
• PSA: 35.94000
• LogP: 4.53570
• Solubility: Soluble in water, soluble in ethanol, insoluble in ether
• Color/Form: 1.0 mg/mL in methanol (as free base)

Hydroxyzine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：KK2280000
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): 126 i.p.; 950 orally (Goldenthal)
• Storage Condition：4°C, protect from light
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes